Cas no 2137575-16-5 (5'-(trifluoromethyl)-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine)

• Product Name: 5'-(trifluoromethyl)-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine
• CAS No: 2137575-16-5
• MF: C₁₁H₁₁F₃N₂
• MW: 228.213652849197
• CID: 6147982
• PubChem ID: 165482834
• Update Time: 2025-06-23

5'-(trifluoromethyl)-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine Chemical and Physical Properties

Names and Identifiers

• 5'-(trifluoromethyl)-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine
• EN300-1105206
• 5'-(trifluoromethyl)-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-3-amine
• 2137575-16-5

• Inchi： 1S/C11H11F3N2/c12-11(13,14)6-1-2-8-7(3-6)10(5-16-8)4-9(10)15/h1-3,9,16H,4-5,15H2
• InChI Key： USPJSFCLUODZPH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)C1(CN2)CC1N)(F)F

Computed Properties

• Exact Mass: 228.08743285g/mol
• Monoisotopic Mass: 228.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38Ų

Additional information on 5'-(trifluoromethyl)-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine

Introduction to 5'-(trifluoromethyl)-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine (CAS No. 2137575-16-5)

The compound 5'-(trifluoromethyl)-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine (CAS No. 2137575-16-5) represents a fascinating intersection of organic chemistry and medicinal chemistry, showcasing a unique structural framework that has garnered significant attention in recent years. This spirocyclic indole derivative, characterized by its trifluoromethyl substituent and spirocyclopropane core, exhibits promising pharmacological properties that make it a compelling candidate for further investigation in the development of novel therapeutic agents.

At the heart of this compound's appeal lies its intricate molecular architecture. The spirocyclopropane moiety introduces rigidity to the molecule, which can influence both its electronic properties and its interactions with biological targets. This structural feature is particularly intriguing because spirocyclic compounds often exhibit enhanced metabolic stability and improved binding affinity compared to their acyclic counterparts. The presence of the trifluoromethyl group further modulates the compound's physicochemical properties, including lipophilicity and electronic distribution, which are critical factors in drug design.

In the realm of medicinal chemistry, the indole scaffold is a well-documented pharmacophore, known for its ability to interact with a wide range of biological receptors and enzymes. Specifically, indole derivatives have shown potential in the treatment of various diseases, including cancer, neurological disorders, and infectious diseases. The incorporation of the 1',2'-dihydrospirocyclopropane ring system into the indole core in this compound suggests that it may possess unique bioactivity profiles that differ from traditional indole-based drugs.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of small molecules like this one with unprecedented accuracy. By leveraging high-throughput virtual screening and molecular dynamics simulations, scientists can identify potential binding pockets on target proteins and optimize the compound's structure for improved efficacy. The rigid spirocyclopropane ring in 5'-(trifluoromethyl)-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine is particularly valuable in this context, as it can help to stabilize key interactions with biological targets.

The trifluoromethyl group is another critical feature of this compound that has been extensively studied for its impact on drug-like properties. This substituent enhances lipophilicity, which is often correlated with better oral bioavailability, while also influencing metabolic stability by reducing susceptibility to oxidative degradation. The combination of these effects makes this compound an attractive candidate for further exploration in preclinical studies.

One of the most exciting aspects of this molecule is its potential application in the development of antimicrobial agents. The unique structural features of spirocyclic indoles have been shown to disrupt bacterial cell wall synthesis and inhibit viral replication. In particular, studies have demonstrated that compounds with similar scaffolds can interfere with essential enzymatic pathways in pathogens, leading to their inhibition or death. The presence of the trifluoromethyl group may further enhance these effects by improving binding affinity and reducing susceptibility to enzymatic degradation.

Another area where this compound shows promise is in the treatment of neurodegenerative diseases. Indole derivatives have long been recognized for their ability to modulate neurotransmitter systems and protect against neuronal damage. The rigid spirocyclopropane ring system may enhance penetration across the blood-brain barrier, making it more effective at targeting central nervous system disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that derivatives of this type may have neuroprotective effects by inhibiting oxidative stress and inflammatory responses.

The synthesis of 5'-(trifluoromethyl)-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine presents unique challenges due to its complex structural features. However, recent advances in synthetic methodologies have made it more feasible to produce such molecules on a scalable basis. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct intricate molecular frameworks with high precision. These advancements are crucial for ensuring that researchers can access sufficient quantities of the compound for both preclinical testing and future clinical trials.

In conclusion, 5'-(trifluoromethyl)-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine (CAS No. 2137575-16-5) is a structurally complex and pharmacologically promising compound that warrants further investigation. Its unique combination of a spirocyclopropane core, an indole scaffold, and a trifluoromethyl substituent positions it as a valuable candidate for drug discovery efforts targeting various diseases. As research continues to uncover new therapeutic applications for spirocyclic indoles, compounds like this one are likely to play an increasingly important role in the development of next-generation pharmaceuticals.